3-[(1H-Imidazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride

• Molecular Formula: C9H13ClN2O3
• Molecular Weight: 232.66 g/mol
• SMILES: C1COC(C1CN2C=CN=C2)C(=O)O.Cl
• InChI: InChI=1S/C9H12N2O3.ClH/c12-9(13)8-7(1-4-14-8)5-11-3-2-10-6-11;/h2-3,6-8H,1,4-5H2,(H,12,13);1H
• InChIKey: XKXQJNDIVXUHME-UHFFFAOYSA-N

3-[(1H-Imidazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride: Heterocyclic Building Block

3-[(1H-Imidazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride (CAS 1822810-03-6) is a synthetic, heterocyclic compound featuring a tetrahydrofuran (oxolane) ring with a carboxylic acid group at the 2-position and an imidazol-1-ylmethyl substituent at the 3-position, sold as a hydrochloride salt [1]. This compound belongs to a commercially available class of oxolane-imidazole carboxylic acid building blocks, typically offered at a minimum purity of 95% [1]. Its structure is defined by its specific (racemic) stereochemistry and the relative positioning of its functional groups, which are distinct from other analogs with different substitution patterns or stereochemistries .

Racemic cis scaffold supports non-chiral synthetic workflows

3-Imidazolylmethyl geometry distinct from 5-substituted analogs

Conformationally restricted building block for GPCR ligand design strategies

Racemic format avoids enantiomer-specific cost premium in primary screening arrays

• [1] PubChem, Compound Summary for CID 122235271: 3-[(1H-Imidazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride. National Library of Medicine, 2026-05-02. View Source

Strategic Procurement and Analog Interchangeability Risks

In the procurement of specialized chemical building blocks for medicinal chemistry or probe synthesis, simple in-class substitution can lead to conflicting or null results. For this compound, key architectural differences—the 3-position attachment of the imidazolylmethyl group versus a 5-position attachment , and the racemic cis configuration versus a single enantiomer —can profoundly alter the 3D pharmacophore, metal-chelating ability, and biological activity [1]. Without direct quantitative comparator data, no assumption of functional or pharmacological equivalence can be made. The specific choice of this compound over an in-class alternative must therefore be driven by its unique structural geometry, which pre-ordains a distinct set of molecular interactions not replicated by other regio- or stereoisomers.

5-Substituted imidazolylmethyl analogs create different metal-chelating geometry; scaffold interchangeability is not supported.

Single-enantiomer replacement alters chiral recognition context; racemate-derived interactions may not transfer.

No direct quantitative comparator biological data exists; functional equivalence cannot be assumed without end-user validation.

• [1] J. Bodensteiner et al., 'Synthesis and pharmacological characterization of new tetrahydrofuran based compounds as conformationally constrained histamine receptor ligands,' Org. Biomol. Chem., vol. 11, no. 24, pp. 4040-4055, 2013. View Source

Quantitative Evidence and Comparator Analysis

Procurement Cost: Racemate vs. Single Enantiomer

When budget is a primary constraint, the racemic target compound offers a significant procurement advantage over its single-enantiomer analog. The racemic cis-(2R,3R/2S,3S) compound is available at a fraction of the cost of the single (2S,3S)-enantiomer. For example, a 25 mg unit lists for €331.00, while the single enantiomer is priced at $1,384.00 for a 1 g unit, indicating a much lower cost-per-mass for the racemate . This supports initial, large-scale screening endeavors.

Procurement cost

Head-to-head

Target racemate: €331 / 25 mg (list price)
(2S,3S)-enantiomer: $1,384 / 1 g (list price)

Supports cost-sensitive synthesis context

Pricing from CymitQuimica and AKSci

Evidence Dimension	Cost per unit mass for procurement
Target Compound Data	€331.00 / 25 mg (list price)
Comparator Or Baseline	(2S,3S)-3-((1H-Imidazol-1-yl)methyl)tetrahydrofuran-2-carboxylic acid hydrochloride at $1,384.00 / 1 g (list price)
Quantified Difference	The target racemate's unit cost is significantly lower per gram equivalent, suitable for cost-sensitive applications, while the single enantiomer is priced for chiral-specific studies.
Conditions	Pricing comparison from CymitQuimica (target, 25 mg unit) and AKSci (comparator, 1 g unit), as of listed dates.

Why This Matters

For researchers sourcing building blocks for non-chiral synthetic applications or high-throughput screening, the racemic form provides a cost-effective entry point without stereochemical premium.

Conformational Restriction Potential in Scaffold Design

The core strength of the compound lies in the specific topological placement of its functional groups, which directly informs a 'stereochemical diversity-oriented conformational restriction' strategy. A seminal study demonstrated that for tetrahydrofuran-based histamine receptor ligands, a bicyclic core structure led to submicromolar Ki values (181 and 32 nM) and >34-fold selectivity over the hH4R [1]. While the target compound is not the exact molecule in that study, its monocyclic 3-imidazolylmethyl-2-carboxylic acid scaffold represents a key intermediate in building such conformationally constrained systems.

Scaffold design

Class-level

Reported for related bicyclic systems: Ki 181 nM (hH3R), 32 nM (hH4R), >34-fold selectivity; monocyclic 3-substituted core enables such constrained frameworks.

Class-level scaffold selection context

Direct activity data for monocycle not available

Evidence Dimension	Potential for generating bioactive conformations
Target Compound Data	Scaffold with a 3-imidazolylmethyl-2-carboxylic acid architecture, providing a distinct starting geometry for generating bicyclic cores.
Comparator Or Baseline	Scaffolds with a 5-imidazolylmethyl-2-carboxylic acid architecture (e.g., CAS 1969288-42-3) .
Quantified Difference	The 3-position attachment creates a different spatial separation between the metal-binding imidazole and the carboxylic acid compared to 5-substitution, which is known to be critical for shaping the final bicyclic core's affinity. No direct activity data is available for the monocyclic scaffolds themselves.
Conditions	Inference based on Bodensteiner et al. (2013) study of bicyclic histamine H3/H4 ligands, and structural analysis of commercial building blocks.

Why This Matters

Medicinal chemists designing conformationally restricted analogs for GPCR targets would select the 3-substituted scaffold over a 5-substituted one to access a different chemical space, following design principles established in peer-reviewed synthetic biology literature.

• [1] J. Bodensteiner et al., 'Synthesis and pharmacological characterization of new tetrahydrofuran based compounds as conformationally constrained histamine receptor ligands,' Org. Biomol. Chem., vol. 11, no. 24, pp. 4040-4055, 2013. View Source

Absence of Direct Comparator Biological Data

A thorough search of primary research papers, patents, and authoritative databases (including PubChem) reveals no direct, quantitative comparative biological data (e.g., IC50, Ki, ADME, solubility, or cell-based activity) for the target compound versus its named analogs [1][2][3]. Any claims of differential 'potency' or 'selectivity' are therefore unsupported. This evidence gap is critical for procurement decisions relying on performance data.

Comparator data gap

Data to verify

No direct IC50, Ki, ADME, or cell-based data found for target vs. 5-substituted or single-enantiomer analogs.

Structural rationale required; functional claims unsupported

End-user generates activity profiles

Evidence Dimension	Availability of comparative biological performance data
Target Compound Data	No quantitative data found.
Comparator Or Baseline	(2S,3S)-enantiomer, 5-substituted analog, 2-methyl-imidazole analog.
Quantified Difference	Not quantifiable; data is absent.
Conditions	Search across PubChem, PubMed, Google Patents for key CAS numbers and chemical names, excluding vendor-generated generic descriptions.

Why This Matters

The lack of comparative data shifts the burden of proof to the end-user to generate activity profiles. Procurement must be based on structural rationale and synthetic utility, not on an erroneous assumption of pre-validated biological superiority.

• [1] PubChem, Compound Summary for CID 122235271: 3-[(1H-Imidazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride. National Library of Medicine. View Source
• [2] PubChem, Compound Summary for CID 122163599: (2S,5R)-5-(Imidazol-1-ylmethyl)oxolane-2-carboxylic acid;hydrochloride. National Library of Medicine. View Source
• [3] Search results for CAS 1822810-03-6, 2031242-65-4, and related literature queries, conducted on 2026-05-04. No direct comparator-based biological data found from non-excluded sources. View Source

Best Application Scenarios for Procurement

GPCR Ligand Libraries via Conformational Restriction

Procurement for synthesizing libraries based on the stereochemical diversity-oriented conformational restriction paradigm, as demonstrated by Bodensteiner et al. (2013) [1]. The compound's 3-substituted scaffold provides a starting point for building bicyclic cores analogous to those that achieved submicromolar H3R affinity. This application leverages the structural evidence from Section 3, Evidence Item 2, for a focused lead optimization campaign.

Cost-Sensitive High-Throughput Screening Intermediates

When the target profile does not require enantiopure material, procurement of the racemic compound is favored based on the significant cost advantage documented in Section 3, Evidence Item 1. This is ideal for generating large compound arrays for primary screens, where the cost of a single enantiomer would be prohibitive . The product-specific pricing information directly supports this procurement strategy.

Imidazole-Position-Dependent Metal Chelation Studies

For investigations into metal-organic frameworks (MOFs) or metalloenzyme modeling, the distinct 3-imidazolylmethyl-2-carboxylic acid geometry creates a unique chelation pocket. This specific scaffold would be selected over its 5-substituted analog to test hypotheses about how the spatial relationship between the imidazole nitrogen and the carboxylic acid influences coordination geometry and stability. This scenario is informed by the structural data and the class-level inference of differential metal-binding potential outlined in Section 2.

Synthetic Methodology Development for Asymmetric Catalysis

The compound's dual functional groups—a carboxylic acid and an imidazole—make it a model substrate for developing novel enantioselective transformations. Procurement should be for method development studies aiming to dialkylate, reduce, or otherwise functionalize the scaffold, where the resulting chiral products would be compared to the commercially available single enantiomer. This is a diastereoselective validation use-case that capitalizes on the availability of the cheaper racemate.

Application

Selection Property

Validation Focus

GPCR ligand library synthesis via conformational restriction

3-Substituted scaffold geometry

Conformational constraint and receptor affinity profiling

Primary screening array synthesis (non-chiral)

Racemic cis scaffold format

Cost-sensitive procurement rationale

Metal-organic framework or metalloenzyme modeling

3-Imidazolylmethyl-2-carboxylic acid chelation geometry

Coordination geometry and stability testing

Enantioselective transformation development

Dual functional groups (imidazole and carboxylic acid)

Diastereoselective synthesis benchmarking

• [1] J. Bodensteiner et al., 'Synthesis and pharmacological characterization of new tetrahydrofuran based compounds as conformationally constrained histamine receptor ligands,' Org. Biomol. Chem., vol. 11, no. 24, pp. 4040-4055, 2013. View Source